2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER
Overview
Description
2-Benzyl-Octahydro-Isoindole-3a-Carboxylic Acid Methyl Ester, also known as BOIME, is a synthetic molecule used in a variety of research applications. BOIME is a highly versatile compound due to its unique structure and properties, which make it suitable for a variety of uses in the laboratory. BOIME has a wide range of applications in the fields of organic synthesis, pharmaceuticals, and biochemistry.
Scientific Research Applications
2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER has a wide range of applications in scientific research. It is used in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a catalyst in biochemical reactions. It is also used in the study of enzyme-catalyzed reactions, and as a stabilizer for proteins and peptides. In addition, 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER is used in the study of receptor-ligand interactions, and as a model compound in the study of drug-receptor interactions.
Mechanism of Action
The mechanism of action of 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER is not fully understood. However, it is known that 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER binds to certain receptors in the body, such as serotonin and dopamine receptors. This binding causes a change in the receptor's conformation, which leads to an increase in the receptor's affinity for its ligand. This change in conformation can result in a variety of biochemical and physiological effects, depending on the receptor.
Biochemical and Physiological Effects
2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER has a variety of biochemical and physiological effects. It has been shown to modulate the activity of serotonin and dopamine receptors, which can lead to changes in behavior, mood, and cognition. 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER has also been shown to modulate the activity of glutamate receptors, which can lead to changes in pain perception and learning. In addition, 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER has been shown to modulate the activity of acetylcholine receptors, which can lead to changes in memory and attention.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER in laboratory experiments is its high purity and stability. 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER is a highly stable compound, which makes it ideal for use in long-term experiments. In addition, 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER is a highly soluble compound, which makes it easy to handle and use in a variety of experiments. However, 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER is also a highly reactive compound, which can lead to unwanted side reactions in some experiments.
Future Directions
The potential applications of 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER are vast and varied. It has been used in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a catalyst in biochemical reactions. In addition, 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER has been used in the study of enzyme-catalyzed reactions, and as a stabilizer for proteins and peptides. Furthermore, 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER has been used in the study of receptor-ligand interactions, and as a model compound in the study of drug-receptor interactions. Future research could focus on the use of 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER in the development of new drugs, as well as in the study of other biochemical and physiological processes. Additionally, future research could focus on the use of 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER in the synthesis of other compounds, such as peptides and proteins. Finally, future research could focus on the development of new synthetic methods for the synthesis of 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER.
Synthesis Methods
2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER can be synthesized in several different ways. The most common method is by the reaction of 2-benzyl-octahydro-isoindole-3a-carboxylic acid with methyl bromide, followed by a hydrolysis reaction. This method produces a high yield of 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER, with a purity of up to 99%. Other methods of synthesis include the use of a Grignard reagent and the use of a palladium-catalyzed reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Benzylamine", "Cyclohexanone", "Methyl acrylate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Sodium sulfate" ], "Reaction": [ "Step 1: Condensation of benzylamine and cyclohexanone to form 2-benzyl-cyclohexanone", "Step 2: Reduction of 2-benzyl-cyclohexanone with sodium borohydride to form 2-benzyl-cyclohexanol", "Step 3: Esterification of 2-benzyl-cyclohexanol with methyl acrylate in the presence of hydrochloric acid to form 2-benzyl-cyclohexyl methyl acrylate", "Step 4: Reduction of 2-benzyl-cyclohexyl methyl acrylate with sodium borohydride to form 2-benzyl-cyclohexyl methyl alcohol", "Step 5: Oxidation of 2-benzyl-cyclohexyl methyl alcohol with sodium chlorite in the presence of acetic acid to form 2-benzyl-cyclohexyl methyl ketone", "Step 6: Cyclization of 2-benzyl-cyclohexyl methyl ketone with sodium hydroxide to form 2-benzyl-octahydro-isoindole-3a-carboxylic acid methyl ester", "Step 7: Purification of the product by extraction with ethyl acetate and drying with sodium sulfate" ] } | |
CAS RN |
885958-35-0 |
Product Name |
2-BENZYL-OCTAHYDRO-ISOINDOLE-3A-CARBOXYLIC ACID METHYL ESTER |
Molecular Formula |
C17H23NO2 |
Molecular Weight |
273.4 |
Purity |
95 |
Origin of Product |
United States |
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